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Compound of Interest

Compound Name: Hafnium acetylacetonate

Cat. No.: B7756893

An In-Depth Technical Guide to Hafnium (IV) Acetylacetonate (CAS: 17475-67-1)

Introduction

Hafnium (V) acetylacetonate, with the CAS number 17475-67-1, is an organometallic
coordination complex of significant interest in materials science and catalysis.[1] This white to
off-white crystalline powder, denoted as Hf(acac)s, is recognized for its thermal stability,
volatility, and solubility in organic solvents.[1][2][3] These properties make it an exceptionally
valuable precursor for the deposition of hafnium dioxide (HfO2) thin films via techniques like
Chemical Vapor Deposition (CVD) and Metal-Organic Chemical Vapor Deposition (MOCVD).[2]
[4] HfO:z is a critical high-k dielectric material in the semiconductor industry, replacing silicon
dioxide in modern transistors.[4]

Furthermore, Hafnium (1V) acetylacetonate serves as a catalyst in various polymerization
reactions and in the synthesis of advanced nanomaterials.[1][2] This guide provides a
comprehensive technical overview of its properties, synthesis, applications, and associated
experimental protocols, tailored for researchers, scientists, and professionals in materials and
chemical development.

Physicochemical and Structural Properties

Hafnium (V) acetylacetonate's utility is fundamentally linked to its distinct chemical and
physical characteristics.
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Molecular Structure

The central hafnium atom in Hf(acac)as is coordinated to four bidentate acetylacetonate ligands.

[1] This coordination results in an eight-coordinate complex with a square antiprismatic

geometry.[2][5] The molecule possesses D2 symmetry, rendering it chiral.[5] Single-crystal X-

ray diffraction has confirmed this monomeric structure, revealing eight nearly equivalent

hafnium-oxygen bonds.[1][2]

Data Summary

The quantitative properties of Hafnium (V) acetylacetonate are summarized in the tables below

for ease of reference and comparison.

Table 1: General Physicochemical Properties

Property Value Reference(s)
CAS Number 17475-67-1 [1][2]
Molecular Formula C20H2s8HfOs [1][5]
Molecular Weight 574.93 g/mol [5]1[6]
Appearance White to off-white powder/solid  [1][5][7]
Melting Point ~193 °C (with decomposition) [11[71[8]
Boiling Point 82 °C at 1 mmHg [7]

Solubility Soluble in organic solvents [21[31[9]

Table 2: Crystallographic Data
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Parameter Value Reference(s)
Crystal System Monoclinic [2]
Space Group C2/c [10]
a 21.5493(4) A [10]
b 8.36720(10) A [10]
C 13.9905(3) A [10]
B 116.5550(10)° [10]
Hf-O Bond Lengths 2.153-2.191 A [10]
Table 3: Spectroscopic Data
Spectroscopic Feature Wavenumber/Shift Reference(s)

Technique

C=0 stretching

Infrared (IR) o 1529-1595 cm~1 [1]
vibrations
Infrared (IR) Hf-O bond vibrations 450-565 cm1 [1]
] Signals for methyl
Confirms

1H NMR

acetylacetonate ligand

(CHs) and methine [1]
(CH) protons

Table 4: Thermal Properties

Property Temperature Atmosphere Products Reference(s)
Evaporation ] ] Gaseous

~190 °C Air or Nitrogen [4][11][12]
Onset Hf(acac)s

. HfO2,
Decomposition ] ]
R 245-250 °C Air or Nitrogen Acetylacetone, [41[11][12]
ange

Acetone, etc.
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Synthesis and Handling
Synthetic Route

The most common synthesis of Hf(acac)s involves the reaction of hafnium tetrachloride (HfCla)
with acetylacetone (Hacac) in a suitable organic solvent.[1][5] A base is typically added to
facilitate the deprotonation of acetylacetone, forming the acetylacetonate anion which then
coordinates to the hafnium center.[1] It is critical to perform the synthesis under anhydrous
conditions, as hafnium tetrachloride is highly susceptible to hydrolysis, which can lead to the
formation of hafnium oxychlorides and other impurities.[1]
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Conditions:
Anhydrous Organic Solvent
(e.g., Toluene)

Base Addition

Reactants:
Hafnium Tetrachloride (HfCla)
Acetylacetone (Hacac)

1. Combine 2. Control

Reaction Mixture

3. Process

y

Filtration
(Remove byproducts like HCI salt)

4. Isolate Crude Product

y

Purification:
Recrystallization or Sublimation

5. Obtain Pure Product

Final Product:

Hafnium (V) Acetylacetonate
(RLE=N)

Click to download full resolution via product page

A high-level workflow for the synthesis of Hf(acac)a.
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Experimental Protocol: Synthesis of Hf(acac)4

This protocol is a generalized procedure based on common synthetic descriptions.[1][5]

Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add anhydrous hafnium
tetrachloride (HfCls) to a flask containing an anhydrous, non-aqueous solvent such as
toluene.

Ligand Addition: Slowly add a stoichiometric excess (e.g., 4.2 equivalents) of acetylacetone
(Hacac) to the HfCla suspension while stirring.

Base Addition: To facilitate the reaction, slowly add a suitable base (e.g., ammonia or a non-
coordinating organic base) to neutralize the HCI formed during the reaction.

Reaction: Allow the mixture to stir at room temperature or with gentle heating for several
hours until the reaction is complete.

Isolation: Filter the reaction mixture to remove any precipitated salts (e.g., ammonium
chloride).

Purification: Remove the solvent from the filtrate under reduced pressure. The resulting
crude product can be purified by recrystallization from a suitable organic solvent or by
vacuum sublimation.

Characterization: Confirm the identity and purity of the white crystalline product using
techniques such as NMR, IR spectroscopy, and elemental analysis.

Safety and Handling

Hafnium (IV) acetylacetonate is classified as an irritant.[13]

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[13][14]

o Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat.[15] Avoid breathing dust. Wash hands thoroughly after handling.[15]
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o Storage: Store in a tightly sealed container in a cool, dry place. The material can be sensitive
to air and moisture.[7]

Key Applications and Methodologies
Precursor for Hafnium Dioxide (HfOz2) Thin Films

The primary application of Hf(acac)4 is as a precursor for depositing HfO2 thin films by
MOCVD.[4] The precursor is heated to achieve sublimation, and the resulting vapor is
transported to a heated substrate where it thermally decomposes to form a solid HfOz2 film.[4]
[11]

CVD System

Flows over Hf(acac)s Source

(Heated to ~190°C)

Vapor Transport

Deposition Chamber
(Heated Substrate)

Inert Carrier Gas
(e.g., N2, Ar) Exhaust / Pump
~~_Film Growth

T
HfO2 Thin Film
on Substrate

Click to download full resolution via product page

Experimental workflow for the CVD of HfO2 films.

o Substrate Preparation: Place a clean silicon wafer or other desired substrate onto the heater
stage within the CVD reactor chamber.

o System Purge: Evacuate the chamber and purge with an inert gas (e.g., nitrogen) to remove
atmospheric contaminants.

e Precursor Heating: Heat the Hf(acac)4 precursor in a bubbler or sublimation vessel to its
evaporation temperature (approx. 190 °C) to generate a stable vapor pressure.[4][12]

» Vapor Transport: Use a controlled flow of an inert carrier gas to transport the precursor vapor
into the reaction chamber. An oxidizing agent like Oz can be introduced if needed.
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o Deposition: Heat the substrate to the desired deposition temperature (typically >250 °C,
often in the 400-550 °C range) to induce thermal decomposition of the precursor on the
surface.[12]

o Cool Down: After the desired film thickness is achieved, stop the precursor flow, turn off the
heaters, and allow the system to cool down under an inert gas flow.

o Film Characterization: Analyze the deposited HfO2 film for thickness, composition,
crystallinity, and dielectric properties.

During CVD, Hf(acac)s decomposes to form solid HfO2 and various gaseous byproducts. The
acetylacetone ligand itself can undergo further thermal reactions.[4][11]

Hf(acac)a (gas)

Heat
(> 245°C)
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Thermal decomposition pathway of Hf(acac)a.[4][11]

Role in Catalysis

Hafnium (IV) acetylacetonate also functions as an effective catalyst, particularly in polymer

science.

Hf(acac)s can be used as a catalyst, often in conjunction with a co-catalyst like titanium
tetrabutoxide (TBT), for the synthesis of PBT.[1][5] This catalytic system can enhance the
reaction rate, reduce polymerization time, and improve the processability of the final polymer.[1]

Hf(acac)a (Co-catalyst (e.q., TBT))
Catalyst System

Polycondensation /Accelerates Reaction

Poly(butylene terephthalate
PBT

Click to download full resolution via product page

Monomers:
Terephthalic Acid
1,4-Butanediol

Logical diagram of Hf(acac)a's role in PBT synthesis.

Conclusion

Hafnium (IV) acetylacetonate (CAS: 17475-67-1) is a versatile and crucial compound in modern
materials chemistry. Its well-defined structure, thermal stability, and volatility make it an ideal
precursor for the fabrication of high-quality hafnium dioxide dielectric layers, a cornerstone of
the semiconductor industry. Its catalytic activity in polymerization and advanced material
synthesis further broadens its utility. A thorough understanding of its physicochemical
properties, synthetic routes, and handling requirements, as detailed in this guide, is essential
for its effective and safe application in both academic research and industrial development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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